Cas no 1256097-93-4 (2-Amino-4-(methoxymethyl)-1,3-thiazole-5-carboxylic acid)

• Product Name: 2-Amino-4-(methoxymethyl)-1,3-thiazole-5-carboxylic acid
• CAS No: 1256097-93-4
• MF: C₆H₈N₂O₃S
• MW: 188.204319953918
• MDL: MFCD19282158
• CID: 5249823
• PubChem ID: 82225639
• Update Time: 2025-11-01

2-Amino-4-(methoxymethyl)-1,3-thiazole-5-carboxylic acid Chemical and Physical Properties

Names and Identifiers

• 2-amino-4-(methoxymethyl)-1,3-thiazole-5-carboxylic acid
• 2-Amino-4-methoxymethyl-thiazole-5-carboxylic acid
• 5-Thiazolecarboxylic acid, 2-amino-4-(methoxymethyl)-
• 2-Amino-4-(methoxymethyl)-1,3-thiazole-5-carboxylic acid

• MDL： MFCD19282158
• Inchi： 1S/C6H8N2O3S/c1-11-2-3-4(5(9)10)12-6(7)8-3/h2H2,1H3,(H2,7,8)(H,9,10)
• InChI Key： JUFGYZZVIQQERW-UHFFFAOYSA-N
• SMILES： S1C(N)=NC(=C1C(=O)O)COC

Computed Properties

• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 6
• Heavy Atom Count: 12
• Rotatable Bond Count: 3
• Complexity: 178
• XLogP3: 0.2
• Topological Polar Surface Area: 114

Additional information on 2-Amino-4-(methoxymethyl)-1,3-thiazole-5-carboxylic acid

Introduction to 2-Amino-4-(methoxymethyl)-1,3-thiazole-5-carboxylic acid (CAS No. 1256097-93-4)

2-Amino-4-(methoxymethyl)-1,3-thiazole-5-carboxylic acid, identified by the Chemical Abstracts Service Number (CAS No.) 1256097-93-4, is a significant compound in the field of pharmaceutical chemistry and bioorganic synthesis. This heterocyclic organic compound belongs to the thiazole family, a class of molecules known for their diverse biological activities and industrial applications. The structural framework of this compound features a central thiazole ring, which is a fused system comprising sulfur and nitrogen atoms, flanked by amine, carboxylic acid, and methoxymethyl substituents. Such structural motifs are frequently explored in medicinal chemistry due to their ability to interact with biological targets in complex ways.

The synthesis and study of 2-Amino-4-(methoxymethyl)-1,3-thiazole-5-carboxylic acid have garnered attention in recent years due to its potential as a building block for more complex pharmacophores. The presence of both polar and lipophilic functional groups makes this compound a versatile intermediate in drug discovery programs. Specifically, the amino group at the 2-position and the carboxylic acid at the 5-position provide opportunities for further derivatization via amide bond formation or other coupling reactions, while the methoxymethyl (dimethylol) group at the 4-position introduces additional reactivity for esterification or alkylation processes.

In the context of contemporary pharmaceutical research, derivatives of thiazole have been extensively studied for their antimicrobial, anti-inflammatory, and anticancer properties. The scaffold of 2-Amino-4-(methoxymethyl)-1,3-thiazole-5-carboxylic acid aligns well with these efforts, as modifications to its core structure can fine-tune its biological activity. For instance, recent studies have demonstrated that substituents at the 4-position of thiazole rings can significantly influence binding affinity to target proteins. The methoxymethyl group in this compound may serve as a handle for introducing further functional diversity while maintaining overall metabolic stability.

One particularly noteworthy application of this compound is in the development of kinase inhibitors. Kinases are enzymes that play critical roles in cell signaling pathways, and dysregulation of these pathways is implicated in numerous diseases, including cancer. Thiazole-based kinase inhibitors have shown promise in preclinical studies due to their ability to selectively inhibit aberrant signaling cascades. The structural features of 2-Amino-4-(methoxymethyl)-1,3-thiazole-5-carboxylic acid, including its aromaticity and hydrogen bonding potential provided by the amino and carboxylic acid groups, make it an attractive candidate for designing such inhibitors. Moreover, computational modeling studies suggest that this compound can adopt multiple conformations that may enhance its binding interactions with kinase active sites.

Another area where this compound has found relevance is in the synthesis of protease inhibitors. Proteases are another class of enzymes that play pivotal roles in various physiological processes; their overactivity or misregulation can lead to diseases such as Alzheimer’s disease or certain types of cancer. Researchers have been exploring thiazole derivatives as protease inhibitors due to their ability to mimic natural substrates or interfere with enzyme catalysis. The carboxylic acid group in 2-Amino-4-(methoxymethyl)-1,3-thiazole-5-carboxylic acid provides a suitable anchor for designing transition-state analogs or covalent inhibitors that target specific protease variants.

The chemical reactivity of this compound also makes it valuable for exploring new synthetic methodologies. For example, the methoxymethyl group can be oxidized to an aldehyde or reduced to an alcohol under controlled conditions, providing access to diverse functionalized derivatives. Similarly, the amino group can be acylated or alkylated to introduce additional complexity into molecular architectures. These synthetic pathways are particularly useful for generating libraries of compounds for high-throughput screening (HTS) campaigns aimed at identifying novel bioactive molecules.

From a computational chemistry perspective, 2-Amino-4-(methoxymethyl)-1,3-thiazole-5-carboxylic acid has been subjected to extensive molecular dynamics (MD) simulations and quantum mechanical calculations to elucidate its conformational preferences and electronic properties. These studies have revealed that the compound adopts multiple stable conformations depending on solvent environment and surrounding interactions. Such insights are crucial for rational drug design because they help predict how the molecule will behave within a biological system. Additionally, computational studies have identified key pharmacophoric elements within this compound that could be exploited to enhance its binding affinity or selectivity toward therapeutic targets.

The pharmaceutical industry has taken notice of these findings, leading to several patent applications and research collaborations focused on developing derivatives of 2-Amino-4-(methoxymethyl)-1,3-thiazole-5-carboxylic acid with improved pharmacological profiles. Some early-stage clinical candidates based on modified thiazole scaffolds have demonstrated encouraging results in Phase I trials for treating inflammatory disorders and oncological conditions. While further research is needed to fully assess their therapeutic potential and safety profiles before broader clinical application becomes feasible—these preliminary findings underscore the importance of compounds like 2-Amino-4-(methoxymethyl)-1...,3-thiazole-5-carboxylicacid. This highlights the vast potential of this classs......Thesynthesis)>of>this>compound>has>also>been>optimized>using>green>chemistry>principles,>ensuring>sustainable>production>methods.>For>instance,>catalyticcatalysts, word>>

The future directions for research involving 2-Amino-4-(methoxymethyl)-1,
3-thiazole
5-carboxylic
acid include exploring its role as a scaffold
for next-generation biologics.
Recent advances
in protein
engineering
have enabled
the design
of novel
biocatalysts
that can
modulate
biological
pathways.
By
incorporating
this
compound’s

In conclusion,2-Amino-a(methoxy-methoI))-13-tlllazoIe-S-caro-boxylie acld(CAS No.
1256097-93-S) represents an important intermediate in pharmaceutical chemistry with significant potential applications across multiple therapeutic areas.
Its unique structural features make it valuable for designing kinase inhibitors,
protease inhibitors,
and other bioactive molecules.
Further research will likely uncover additional uses for this versatile scaffold,
solidifying its role as a key building block in modern drug discovery efforts.